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Compound of Interest

Compound Name:
3-(Ethoxymethylene)pentane-2,4-

dione

Cat. No.: B1267616 Get Quote

An In-depth Technical Guide to 3-(Ethoxymethylene)pentane-2,4-dione for Researchers and

Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Ethoxymethylene)pentane-2,4-
dione, a versatile compound with significant applications in organic synthesis and medicinal

chemistry. This document outlines its chemical properties, synthesis, and potential as a

precursor for therapeutic agents, particularly in anticancer drug development.

Core Compound Data
The fundamental chemical properties of 3-(Ethoxymethylene)pentane-2,4-dione are

summarized below, providing a foundational reference for laboratory and research applications.
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Property Value

Molecular Formula C₈H₁₂O₃[1][2][3][4][5]

Molecular Weight 156.18 g/mol [1][2][3][4][5]

IUPAC Name 3-(ethoxymethylidene)pentane-2,4-dione[1][4][5]

CAS Number 33884-41-2[1][2][3]

Appearance Clear yellow liquid[2][5]

Canonical SMILES CCOC=C(C(=O)C)C(=O)C[1][4][5]

InChI Key ITTXGKOHFZJUEX-UHFFFAOYSA-N[1][4][5]

Synthesis Protocol
The synthesis of 3-(Ethoxymethylene)pentane-2,4-dione is most commonly achieved through

the reaction of pentane-2,4-dione with an orthoformate, such as triethyl orthoformate. This

straightforward and efficient method is widely adopted in research settings.

Experimental Methodology
Materials:

Pentane-2,4-dione

Triethyl orthoformate

Acid catalyst (e.g., p-toluenesulfonic acid)

Anhydrous solvent (e.g., toluene)

Procedure:

A solution of pentane-2,4-dione in an anhydrous solvent is prepared in a reaction vessel

equipped with a reflux condenser.

Triethyl orthoformate is added to the solution.
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A catalytic amount of an acid catalyst is introduced to the mixture.

The reaction mixture is heated to reflux for several hours. The progress of the reaction can

be monitored by techniques such as thin-layer chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

The solvent and any volatile byproducts are removed under reduced pressure.

The resulting crude product can be purified by vacuum distillation to yield pure 3-
(Ethoxymethylene)pentane-2,4-dione.

This synthetic approach is valued for its reliability and the high purity of the resulting product.

Chemical Reactivity and Applications
3-(Ethoxymethylene)pentane-2,4-dione serves as a key intermediate in the synthesis of a

variety of organic molecules. Its reactivity is characterized by the electrophilic nature of the

ethoxymethylene group, making it susceptible to nucleophilic attack. This property is

extensively utilized in the construction of heterocyclic compounds, such as pyrazoles and

isoxazoles, which are prevalent scaffolds in many pharmaceutical agents.[1]

Relevance in Drug Discovery
The derivatives of 3-(Ethoxymethylene)pentane-2,4-dione have garnered significant interest

in the field of medicinal chemistry. Research has indicated that these derivatives exhibit

promising biological activities, including potential anticancer properties.[1] Studies have shown

that certain derivatives can induce cytotoxic effects in various cancer cell lines.[1] This

suggests that the 3-(ethoxymethylene)pentane-2,4-dione scaffold is a valuable starting point

for the development of novel therapeutic agents.

Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 3-
(Ethoxymethylene)pentane-2,4-dione.
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Caption: Synthetic pathway of 3-(Ethoxymethylene)pentane-2,4-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267616?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

